Cas no 94036-00-7 (Heptadecanoic acid, 17-hydroxy-, methyl ester)

• Product Name: Heptadecanoic acid, 17-hydroxy-, methyl ester
• CAS No: 94036-00-7
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 752428
• PubChem ID: 13245691
• Update Time: 2025-04-19

Heptadecanoic acid, 17-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid, 17-hydroxy-, methyl ester
• METHYL 17-HYDROXYHEPTADECANOATE
• 17-hydroxy-heptadecanoic acid methyl ester
• 17-Hydroxy-heptadecansaeure-methylester
• DTXSID50531632
• PD077324
• SCHEMBL3502658
• CHEMBL477885
• methyl omega-hydroxyheptadecanoate
• methyl 17-hydroxy heptadecanoate
• 94036-00-7
• Methyl 17-hydroxyheptadecanoic acid
• DTXCID80482421
• omega-Hydroxy C17:0 methyl ester
• Methyl omega-hydroxyheptadecanoic acid

• Inchi： 1S/C18H36O3/c1-21-18(20)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-19/h19H,2-17H2,1H3
• InChI Key： UVIQCJHXPJPAOJ-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 300.26600
• Monoisotopic Mass: 300.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 46.53000
• LogP: 5.00320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols